Cas no 946198-98-7 (N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide)

• Product Name: N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide
• CAS No: 946198-98-7
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 5914653
• PubChem ID: 16927682
• Update Time: 2025-07-09

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17771380
• F2385-0463
• N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]-1-(4-methylphenyl)methanesulfonamide
• 946198-98-7
• N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(p-tolyl)methanesulfonamide
• N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]-1-(4-methylphenyl)methanesulfonamide
• AKOS024645530
• Benzenemethanesulfonamide, 4-methyl-N-[1,2,3,4-tetrahydro-1-(3-methylbutyl)-2-oxo-6-quinolinyl]-
• N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide

• Inchi： 1S/C22H28N2O3S/c1-16(2)12-13-24-21-10-9-20(14-19(21)8-11-22(24)25)23-28(26,27)15-18-6-4-17(3)5-7-18/h4-7,9-10,14,16,23H,8,11-13,15H2,1-3H3
• InChI Key： DQRHCOCXXSULJJ-UHFFFAOYSA-N
• SMILES： C1(CS(NC2C=CC3=C(C=2)CCC(=O)N3CCC(C)C)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 400.18206393g/mol
• Monoisotopic Mass: 400.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 626.2±65.0 °C(Predicted)
• pka: 9.79±0.20(Predicted)

Additional information on N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide

Introduction to N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide (CAS No. 946198-98-7)

N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This heterocyclic sulfonamide derivative belongs to a class of molecules that are being extensively studied for their therapeutic applications. The compound's molecular structure incorporates several key functional groups, including a tetrahydroquinoline core, a methylsulfonamide moiety, and an isobutyl side chain, which collectively contribute to its distinct chemical and pharmacological profile.

The CAS number 946198-98-7 is a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. The synthesis of such intricate molecules often involves multi-step organic reactions, requiring careful optimization of reaction conditions to achieve high yields and purity. The presence of the tetrahydroquinoline scaffold is particularly noteworthy, as this motif is frequently encountered in bioactive natural products and pharmaceutical agents. Tetrahydroquinolines are known for their ability to interact with various biological targets, making them valuable candidates for drug discovery.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of an isobutyl group in the molecular structure of N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide may enhance its solubility and metabolic stability, factors that are crucial for drug efficacy and bioavailability. Furthermore, the 4-methylphenyl substituent adds another layer of complexity to the molecule, potentially influencing its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been instrumental in understanding how N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide interacts with enzymes and receptors. These studies suggest that the compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases. The tetrahydroquinoline core is particularly interesting as it has been shown to mimic the binding pockets of these targets.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic methods have been explored to streamline the formation of key functional groups without excessive use of reagents or harsh conditions. Such approaches align with global initiatives aimed at promoting sustainable chemical manufacturing.

Preclinical studies have begun to explore the potential therapeutic applications of N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide. Initial results indicate that the compound demonstrates promising activity against certain cancer cell lines. The mechanism by which it exerts its effects appears to involve modulation of signaling pathways that are critical for cell proliferation and survival. These findings warrant further investigation into its potential as a lead compound for the development of novel anticancer agents.

The structural diversity inherent in this molecule also opens up possibilities for derivative design. By modifying specific functional groups or introducing new substituents, researchers can fine-tune its pharmacological properties. This iterative process is essential for optimizing drug candidates for clinical use. The methylsulfonamide moiety, in particular, is a versatile pharmacophore that can be further functionalized to enhance potency or selectivity.

In conclusion, N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methylphenyl)methanesulfonamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a promising candidate for further therapeutic development. As research continues to uncover new applications for sulfonamide derivatives and tetrahydroquinoline-based compounds, this molecule is poised to play a crucial role in addressing unmet medical needs.